Cas no 2097959-16-3 (1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2097959-16-3
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5723910
• PubChem ID: 121211190
• Update Time: 2025-09-27

1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• starbld0027316
• 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide
• AKOS026721294
• F2198-1054
• 2097959-16-3

• Inchi： 1S/C11H13N3OS/c1-7(2)14-10(11(12)15)5-9(13-14)8-3-4-16-6-8/h3-7H,1-2H3,(H2,12,15)
• InChI Key： QNWIQSWMSAERAJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(N)=O)N(C(C)C)N=1

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.2Ų

Additional information on 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide

1-Isopropyl-3-(Thiophen-3-Yl)-1H-Pyrazole-5-Carboxamide (CAS No. 2097959-16-3): A Comprehensive Overview

1-Isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide, identified by the CAS registry number 2097959-16-3, is a structurally unique organic compound that has garnered significant attention in recent years due to its promising applications in various fields. This compound belongs to the class of pyrazole derivatives, which are well-known for their versatile chemical properties and wide-ranging biological activities. The molecule incorporates a pyrazole ring, a thiophene moiety, and an isopropyl group, making it a fascinating subject for both academic and industrial research.

The synthesis of 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and amide formations. Researchers have optimized the synthetic pathways to achieve high yields and purity, ensuring its suitability for advanced studies. The compound's structure is characterized by the presence of a pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms. This ring system is further substituted with a thiophene group at the 3-position and an isopropyl group at the 1-position, while the 5-position bears a carboxamide functional group.

Recent studies have highlighted the potential of 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide in the field of medicinal chemistry. Its pyrazole core has been shown to exhibit significant biological activity, particularly in anti-inflammatory and antioxidant assays. The incorporation of the thiophene moiety enhances the compound's electronic properties, making it an attractive candidate for drug design. Moreover, the isopropyl group contributes to the molecule's lipophilicity, which is crucial for improving bioavailability in pharmacological applications.

In addition to its medicinal potential, this compound has also found applications in materials science. The pyrazole-thiophene conjugated system exhibits unique electronic properties, making it suitable for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light efficiently is highly valued. Furthermore, the compound's stability under various conditions makes it a promising candidate for use in high-performance materials.

From an environmental perspective, 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide has been studied for its biodegradability and eco-friendly properties. Initial assessments suggest that the compound undergoes efficient biodegradation under aerobic conditions, reducing its environmental footprint. This attribute is particularly important for industries seeking sustainable alternatives in chemical synthesis.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. Using techniques such as density functional theory (DFT), scientists have gained insights into its electronic structure, reactivity, and interaction with biological targets. These studies have provided valuable information for designing analogs with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In conclusion, 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide (CAS No. 2097959-16) stands out as a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure, combined with its favorable biological and physical properties, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to make significant contributions to fields ranging from medicine to materials science.